2-{[(Benzoylamino)carbonyl]amino}benzoic acid

• Molecular Formula: C15H12N2O4
• Molecular Weight: 284.27 g/mol
• IUPAC Name: 2-(benzoylcarbamoylamino)benzoic acid
• InChI: InChI=1S/C15H12N2O4/c18-13(10-6-2-1-3-7-10)17-15(21)16-12-9-5-4-8-11(12)14(19)20/h1-9H,(H,19,20)(H2,16,17,18,21)
• InChI Key: SYPMVRRIFVLKFE-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C(=O)NC(=O)NC2=CC=CC=C2C(=O)O

Description

2-{[(Benzoylamino)carbonyl]amino}benzoic acid is a chemical compound that is commonly used in scientific research. It is also known as N-(benzoyl)-L-glutamic acid or benzoylglutamic acid. This compound is an amino acid derivative that is synthesized in the laboratory for various scientific applications.

Mechanism of Action

The mechanism of action of 2-{[(Benzoylamino)carbonyl]amino}benzoic acid is not fully understood. However, it is believed that this compound interacts with specific amino acid residues in proteins and enzymes, leading to changes in their conformation and activity.
Biochemical and Physiological Effects:
2-{[(Benzoylamino)carbonyl]amino}benzoic acid has been shown to have various biochemical and physiological effects. It has been shown to inhibit the activity of various enzymes such as glutamate dehydrogenase and glutamine synthetase. This compound has also been shown to modulate the activity of various ion channels.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-{[(Benzoylamino)carbonyl]amino}benzoic acid in lab experiments is its specificity. This compound interacts with specific amino acid residues and enzymes, making it a valuable tool in the study of protein-protein interactions and enzyme kinetics. However, one of the limitations of using this compound is its high cost and low solubility in aqueous solutions.

Future Directions

There are several future directions for the use of 2-{[(Benzoylamino)carbonyl]amino}benzoic acid in scientific research. One of the future directions is the development of more efficient synthesis methods to reduce the cost and increase the yield of this compound. Another future direction is the exploration of its potential therapeutic applications in the treatment of diseases such as cancer and neurological disorders.
Conclusion:
In conclusion, 2-{[(Benzoylamino)carbonyl]amino}benzoic acid is a valuable compound in scientific research. It is commonly used in the study of protein-protein interactions and enzyme kinetics. This compound has various biochemical and physiological effects and has potential therapeutic applications. However, its high cost and low solubility in aqueous solutions are limitations for its use in lab experiments.

Synthesis Methods

The synthesis of 2-{[(Benzoylamino)carbonyl]amino}benzoic acid is a multi-step process that involves the reaction of benzoyl chloride with L-glutamic acid. The reaction is carried out in the presence of a base such as triethylamine. The resulting product is then purified through recrystallization to obtain pure 2-{[(Benzoylamino)carbonyl]amino}benzoic acid.

Scientific Research Applications

2-{[(Benzoylamino)carbonyl]amino}benzoic acid is used in various scientific research applications. It is commonly used in the study of protein-protein interactions and protein-ligand interactions. This compound is also used in the study of enzyme kinetics and inhibition.